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Introduction
Elongation of Very Long Chain Fatty Acids 6 (ELOVL6) is a crucial microsomal enzyme that

plays a pivotal role in endogenous fatty acid metabolism. As a key component of the fatty acid

elongation system, ELOVL6 catalyzes the initial and rate-limiting condensation step in the

elongation of saturated and monounsaturated fatty acids. Specifically, it is responsible for the

conversion of C12-C16 fatty acids to C18 species.[1][2][3] This function places ELOVL6 at a

critical juncture in lipid biosynthesis, influencing the cellular balance of fatty acid chain lengths,

which has profound implications for cellular function and organismal metabolism.

The expression of ELOVL6 is tightly regulated by key metabolic transcription factors, including

Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Carbohydrate Response

Element-Binding Protein (ChREBP), highlighting its sensitivity to nutritional and hormonal cues.

[2][4] Dysregulation of ELOVL6 activity has been implicated in a range of metabolic disorders,

including insulin resistance, non-alcoholic fatty liver disease (NAFLD), and certain cancers.

Consequently, ELOVL6 has emerged as a promising therapeutic target for the development of

novel treatments for these conditions. This technical guide provides an in-depth overview of the

core functions of ELOVL6, detailed experimental protocols for its study, and a summary of key

quantitative data to support further research and drug development efforts.
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ELOVL6 is an endoplasmic reticulum-bound enzyme that catalyzes the addition of two-carbon

units to the carboxyl end of a growing fatty acyl-CoA chain. This process involves a four-step

cycle of condensation, reduction, dehydration, and a second reduction, with ELOVL6

performing the initial condensation reaction.

Substrate Specificity and Products
ELOVL6 exhibits a preference for saturated and monounsaturated fatty acyl-CoAs with chain

lengths of 12, 14, and 16 carbons. Its primary substrates and the resulting elongated products

are detailed in the table below.

Substrate (Acyl-CoA) Product (Acyl-CoA)

Palmitoyl-CoA (C16:0) Stearoyl-CoA (C18:0)

Palmitoleoyl-CoA (C16:1n-7) Vaccenoyl-CoA (C18:1n-7)

Myristoyl-CoA (C14:0) Palmitoyl-CoA (C16:0)

Lauroyl-CoA (C12:0) Myristoyl-CoA (C14:0)

Table 1: Substrate Specificity and Products of ELOVL6.

Enzyme Kinetics
The catalytic efficiency of ELOVL6 has been characterized, providing insight into its enzymatic

activity. The Michaelis constant (Km) reflects the substrate concentration at which the reaction

rate is half of the maximum velocity (Vmax), indicating the affinity of the enzyme for its

substrate.

Substrate Km (µM)
Vmax (pmol/min/µg
protein)

Palmitoyl-CoA (C16:0-CoA) 1.22 0.79

Malonyl-CoA 6.46 1.03

Table 2: Kinetic Parameters of ELOVL6.
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Transcriptional Regulation
The expression of the ELOVL6 gene is predominantly regulated by the transcription factors

SREBP-1c and ChREBP, which respond to insulin and glucose levels, respectively. This dual

regulation ensures that ELOVL6 activity is tightly coupled to the lipogenic state of the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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